N~6~,N~6~-diethyl-N~4~-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 6-N,6-N-diethyl-4-N-(3-fluorophenyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C21H21FN6/c1-3-27(4-2)21-25-19(24-16-10-8-9-15(22)13-16)18-14-23-28(20(18)26-21)17-11-6-5-7-12-17/h5-14H,3-4H2,1-2H3,(H,24,25,26)
• InChI Key: RAXHQDRLDAEDOT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=C2C=NN(C2=N1)C3=CC=CC=C3)NC4=CC(=CC=C4)F
• Molecular Formula: C21H21FN6
• Molecular Weight: 376.4 g/mol
• CAS No.: 955337-28-7

Description

N~6~,N~6~-diethyl-N~4~-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C21H21FN6 and its molecular weight is 376.439. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Properties and Sensing Applications

Research has demonstrated the potential of pyrimidine derivatives in enhancing fluorescence intensity, making them suitable for use as biomarkers and photochemical sensors. The hydroxymethyl group, in particular, has been shown to enhance fluorescence intensity in various media, suggesting applications in molecular imaging and diagnostic tools (Velázquez-Olvera et al., 2012).

Antimicrobial Applications

Pyrimidine derivatives have been evaluated for their antimicrobial properties when incorporated into coatings and printing inks, indicating their utility in creating antimicrobial surfaces. This application is particularly relevant in healthcare settings to prevent microbial contamination and spread (El‐Wahab et al., 2015).

Structural Analysis and Physical Properties

The structural analysis of pyrimidine derivatives has contributed to understanding the effects of hydration and substitution on molecular structures. This research is crucial for designing molecules with desired physical and chemical properties for specific applications, including material science and chemistry (Trilleras et al., 2008).

Anti-Cancer and Anti-Inflammatory Drug Discovery

Pyrimidine derivatives have shown promise in drug discovery, particularly in developing anti-cancer and anti-inflammatory medications. Their ability to inhibit specific cell lines at low concentrations, compared to reference drugs, opens new avenues for therapeutic interventions (Hammam et al., 2005). Additionally, larvicidal activity against third instar larvae suggests potential in pest control applications (Gorle et al., 2016).